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An electrochemical impedance spectroscopy (EIS) investigation into the efficacy of tolyltriazole

sodium salt as a corrosion inhibitor for copper surfaces reveals significant protective properties.

This technique is pivotal for quantifying the formation and stability of inhibitive films that shield

copper from corrosive environments. Tolyltriazole (TTA) and its sodium salt are widely

recognized for their role in mitigating copper corrosion, particularly in industrial cooling systems

and acidic media.[1][2][3][4]

The mechanism of inhibition involves the formation of a protective, sparingly soluble complex

between copper ions and the tolyltriazole molecules on the metal's surface.[3][5] This barrier

layer impedes the electrochemical reactions responsible for corrosion. EIS is an effective

method for characterizing this protective layer by measuring the impedance of the copper-

electrolyte interface over a range of frequencies.[6][7] An increase in the charge transfer

resistance, observed in EIS measurements, typically correlates with enhanced corrosion

inhibition.[8][9]

Application Note
Principle of a Three-Electrode Setup: Electrochemical measurements are conducted using a

three-electrode system. This setup consists of a working electrode (the copper sample), a

reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl), and a counter

electrode (typically a platinum foil).[6] The potentiostat controls the potential of the working

electrode with respect to the reference electrode, while the current flows between the working

and counter electrodes.
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EIS Data Interpretation: The data obtained from EIS is often represented as a Nyquist plot,

which displays the imaginary part of impedance versus the real part. The diameter of the

semicircle in the Nyquist plot corresponds to the charge-transfer resistance (Rct). A larger

diameter indicates a higher Rct and, consequently, better corrosion protection.[10] The

inhibition efficiency (η%) can be calculated from the Rct values obtained in the absence and

presence of the inhibitor.[8][11]

Quantitative Data Summary
The following table summarizes typical quantitative data obtained from EIS measurements,

demonstrating the effect of increasing concentrations of tolyltriazole sodium salt on the

corrosion inhibition of copper in an acidic medium (e.g., 0.1 M HCl).

Inhibitor
Concentration
(ppm)

Charge Transfer
Resistance (Rct)
(Ω·cm²)

Double Layer
Capacitance (Cdl)
(µF·cm⁻²)

Inhibition
Efficiency (η%)

0 (Blank) 150 250 -

5 850 95 82.4

10 1800 60 91.7

15 3200 45 95.3

20 4500 30 96.7

Note: The values presented are illustrative and based on typical results reported in the

literature. Actual experimental values may vary depending on the specific conditions.[2][7]

Experimental Protocol
This protocol outlines the steps for evaluating the corrosion inhibition performance of

tolyltriazole sodium salt on copper using electrochemical impedance spectroscopy.

1. Materials and Reagents:

Copper specimens (e.g., 99.9% purity) with a defined exposed surface area.
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Tolyltriazole sodium salt.

Corrosive medium (e.g., 0.1 M Hydrochloric acid, 3.5% NaCl solution).[5]

Reagent grade chemicals for preparing the electrolyte.

Distilled or deionized water.

Emery paper of various grades (e.g., down to 1200 grade).[6]

Acetone and ethanol for cleaning.

2. Instrumentation:

Potentiostat with a frequency response analyzer (FRA) module for EIS measurements.[12]

A standard three-electrode electrochemical cell.

Working Electrode: Copper specimen.

Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.[12]

Counter Electrode: Platinum foil or wire.[6]

3. Preparation of the Working Electrode:

Mechanically polish the copper specimen surface using successively finer grades of emery

paper to achieve a smooth, mirror-like finish.[6]

Rinse the polished specimen with distilled water.

Degrease the specimen by sonicating in acetone and then ethanol for 5 minutes each.

Dry the electrode in a stream of warm air.

Mount the specimen in an electrode holder, ensuring only a known, fixed area is exposed to

the electrolyte.

4. Electrochemical Measurement Procedure:
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Prepare the corrosive solution (blank) and a series of solutions containing different

concentrations of tolyltriazole sodium salt (e.g., 5, 10, 15, 20 ppm).[2]

Assemble the three-electrode cell with the prepared copper working electrode, reference

electrode, and counter electrode.

Fill the cell with the test solution.

Allow the system to stabilize by immersing the working electrode in the solution for a set

period (e.g., 30-60 minutes) until a stable open-circuit potential (OCP) is reached.

Perform the EIS measurement at the stable OCP.

Frequency Range: 100 kHz to 10 mHz.[8]

AC Amplitude (Sine Wave): 5-10 mV.[8]

Record the impedance data.

Repeat the measurement for each inhibitor concentration.

5. Data Analysis:

Plot the obtained impedance data using Nyquist and Bode plots.

Model the data by fitting it to an appropriate equivalent electrical circuit (EEC) to determine

the electrochemical parameters, including the solution resistance (Rs) and charge-transfer

resistance (Rct).[7][13]

Calculate the inhibition efficiency (η%) using the following formula: η% = [(Rct(inhibitor) -

Rct(blank)) / Rct(inhibitor)] x 100 where Rct(inhibitor) and Rct(blank) are the charge-transfer

resistances in the presence and absence of the inhibitor, respectively.[8]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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